Cas no 1336294-60-0 ((2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine)

• Product Name: (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine
• CAS No: 1336294-60-0
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 6277725
• PubChem ID: 165667285
• Update Time: 2025-07-24

(2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine
• EN300-1963415
• 1336294-60-0
• (2R)-1-[6-(trifluoromethyl)pyridin-3-yl]propan-2-amine

• Inchi： 1S/C9H11F3N2/c1-6(13)4-7-2-3-8(14-5-7)9(10,11)12/h2-3,5-6H,4,13H2,1H3/t6-/m1/s1
• InChI Key： LHESCKWYXVYFKD-ZCFIWIBFSA-N
• SMILES： FC(C1=CC=C(C=N1)C[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine

Research Brief on (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine (CAS: 1336294-60-0): Recent Advances and Applications

The compound (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine (CAS: 1336294-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its trifluoromethylpyridine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and metabolic syndromes.

One of the most notable advancements in the study of this compound is its application in the development of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine serves as a critical building block for the synthesis of potent and selective serotonin transporter (SERT) inhibitors. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, while the chiral center at the 2-position contributes to its stereoselective interactions with biological targets.

In addition to its CNS applications, recent research has highlighted the compound's potential in antimicrobial drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways.

The synthetic routes to (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable asymmetric synthesis method that achieves >99% enantiomeric excess (ee) and high overall yield. This advancement addresses previous challenges in large-scale production and ensures a reliable supply for preclinical and clinical studies.

Pharmacokinetic studies of this compound and its derivatives have revealed favorable absorption and distribution profiles, with particular emphasis on its ability to cross the blood-brain barrier. However, recent investigations have also identified potential metabolic pathways that could lead to the formation of reactive intermediates, prompting further structure-activity relationship (SAR) studies to optimize the safety profile while maintaining therapeutic efficacy.

Looking forward, the unique structural features of (2R)-1-6-(trifluoromethyl)pyridin-3-ylpropan-2-amine continue to inspire novel drug design strategies. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation and its use as a scaffold for the development of allosteric modulators of G protein-coupled receptors (GPCRs). The compound's versatility and demonstrated biological activities position it as a valuable tool in modern medicinal chemistry and drug discovery efforts.